1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole

• IUPAC Name: 1-(4-ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole
• InChI: InChI=1S/C13H16N2O3S/c1-4-18-13-6-5-12(7-10(13)2)19(16,17)15-8-11(3)14-9-15/h5-9H,4H2,1-3H3
• InChI Key: MLJIESJGTFCYNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2C=C(N=C2)C)C
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole, also known as EMSI, is a chemical compound with potential applications in scientific research. EMSI belongs to the family of sulfonamide compounds, which are known for their broad-spectrum antimicrobial activity.

Scientific Research Applications

1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. For example, 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole has also been shown to inhibit the activity of metalloproteinases, enzymes that are involved in the breakdown of extracellular matrix proteins and play a role in various physiological processes such as tissue remodeling and wound healing.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole involves its ability to bind to the active site of target enzymes, thereby inhibiting their activity. 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole achieves this by forming a covalent bond with the target enzyme, which prevents the enzyme from carrying out its normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole depend on the specific enzyme that it targets. For example, inhibition of carbonic anhydrase by 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole can lead to changes in acid-base balance and electrolyte levels in the body. Inhibition of metalloproteinases by 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole can lead to changes in tissue remodeling and wound healing.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole for lab experiments is its ability to selectively inhibit the activity of specific enzymes, which can be useful in studying the role of these enzymes in various physiological processes. However, a limitation of 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole is that it may have off-target effects on other enzymes, which can complicate the interpretation of experimental results.

Future Directions

For research on 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole could include the development of more selective inhibitors of specific enzymes, as well as the exploration of its potential applications in the treatment of diseases such as cancer and inflammatory disorders. Additionally, further studies could be conducted to investigate the potential side effects of 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole and its long-term effects on physiological processes.

Synthesis Methods

1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole can be synthesized using a multi-step process involving the reaction of 4-ethoxy-3-methylphenylsulfonyl chloride with imidazole in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain pure 1-(4-Ethoxy-3-methylphenyl)sulfonyl-4-methylimidazole.